4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H21N3O2/c1-14-6-8-16(9-7-14)21-20(24)23-12-10-15(11-13-23)19-22-17-4-2-3-5-18(17)25-19/h2-9,15H,10-13H2,1H3,(H,21,24)
• InChI Key: ZVAILWHLCPHLAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCC(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide, also known as BZP, is a synthetic compound that has gained attention in the field of scientific research due to its unique properties. BZP is a piperazine derivative that is structurally similar to amphetamines and has been found to have stimulating effects on the central nervous system.

Mechanism of Action

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide acts on the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in the stimulation of the central nervous system, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids from adipose tissue, leading to increased energy metabolism. 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have a range of effects on the brain, including increased activity in the prefrontal cortex, striatum, and hippocampus.

Advantages and Limitations for Lab Experiments

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has several advantages for use in lab experiments. It has a relatively short half-life, making it easy to control the duration of its effects. It is also easy to administer and can be given orally or intravenously. However, 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has several limitations. It is a controlled substance and requires specialized equipment and expertise to produce. It also has a narrow therapeutic window, meaning that small changes in dosage can lead to significant changes in its effects.

Future Directions

There are several potential future directions for research involving 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide. One area of interest is the potential for 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide to be used as a treatment for attention deficit hyperactivity disorder (ADHD). 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have stimulant properties that are similar to those of traditional ADHD medications. Another area of interest is the potential for 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide to be used as a tool for studying the effects of stimulant drugs on the brain. 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been found to have similar effects to amphetamines, making it a useful tool for investigating the mechanisms of action of these drugs. Finally, there is potential for 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide to be used in the development of new drugs for the treatment of addiction and other neurological disorders.

Synthesis Methods

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzoic acid with piperidine and 4-methylbenzoyl chloride. The resulting product is then subjected to cyclization with phosphorus oxychloride and benzoxazole, resulting in the formation of 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide. The synthesis of 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide requires specialized equipment and expertise, making it a challenging compound to produce.

Scientific Research Applications

4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant properties, similar to those of amphetamines. 4-(1,3-benzoxazol-2-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been used to study the effects of stimulant drugs on cognitive function, memory, and attention. It has also been used to investigate the potential for abuse and addiction associated with stimulant drugs.